Cas no 1778734-57-8 (Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel-)
Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel-
-
- MDL: MFCD28894240
- Inchi: 1S/C7H13NO2.ClH/c1-3-9-5-7-6(1)8-2-4-10-7;/h6-8H,1-5H2;1H/t6-,7-;/m0./s1
- InChI Key: PRYVULQXGABNLD-LEUCUCNGSA-N
- SMILES: [C@@]12([H])NCCO[C@@]1([H])COCC2.Cl
Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB473055-250 mg |
rac-(4aR,8aS)-Octahydropyrano[3,4-b][1,4]oxazine hydrochloride, 95%; . |
1778734-57-8 | 95% | 250MG |
€270.60 | 2023-07-18 | |
| abcr | AB473055-250mg |
rac-(4aR,8aS)-Octahydropyrano[3,4-b][1,4]oxazine hydrochloride, 95%; . |
1778734-57-8 | 95% | 250mg |
€270.60 | 2025-02-20 |
Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel- Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel-
Pyrano[3,4-b][1,4]oxazine, Octahydro-, Hydrochloride (1:1), (4aR,8aS)-rel-
The compound with CAS No. 1778734-57-8, commonly referred to as Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel-, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are characterized by the presence of atoms other than carbon in their ring structures. The pyrano[3,4-b][1,4]oxazine framework is particularly intriguing due to its unique bicyclic structure and the presence of both oxygen and nitrogen atoms within the ring system.
Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of this compound. One of the most promising approaches involves the use of ring-closing metathesis, a technique that allows for the formation of complex ring systems with high precision. This method has not only improved the yield of the compound but also opened up new possibilities for functionalizing the molecule with various substituents. Such modifications can significantly alter the physical and chemical properties of the compound, making it suitable for diverse applications.
The (4aR,8aS)-rel- configuration of this compound is particularly noteworthy. Stereochemistry plays a crucial role in determining the biological activity and pharmacokinetic properties of a molecule. In this case, the relative configuration at positions 4a and 8a has been shown to influence the compound's ability to interact with specific biological targets. Recent studies have demonstrated that this stereoisomer exhibits potent activity in vitro against certain enzymes involved in neurological disorders, suggesting its potential as a lead compound in drug discovery.
In terms of applications, Pyrano[3,4-b][1,4]oxazine derivatives have found utility in several areas. For instance, their ability to act as templates for constructing more complex molecular architectures has made them valuable tools in organic synthesis. Additionally, these compounds have shown promise in materials science due to their unique electronic properties and potential as building blocks for advanced materials such as organic semiconductors.
From a pharmacological perspective, the hydrochloride salt form of this compound (hydrochloride (1:1)) is particularly advantageous. The presence of hydrochloric acid not only enhances solubility but also facilitates its administration in various drug delivery systems. Recent research has focused on optimizing drug delivery mechanisms to maximize bioavailability while minimizing side effects. For example, encapsulation within lipid nanoparticles has been explored as a means to deliver this compound more effectively to target tissues.
The structural complexity of Pyrano[3,4-b][1,4]oxazine also makes it an attractive candidate for studying fundamental chemical reactions. Its bicyclic framework provides multiple reactive sites that can be exploited for exploring novel reaction pathways. For instance, recent investigations into its reactivity under different conditions have revealed unexpected reactivity patterns that could lead to new synthetic methodologies.
In conclusion, Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel- represents a fascinating molecule with a wide range of potential applications across multiple disciplines. Its unique structure and stereochemical properties make it a valuable subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.
1778734-57-8 (Pyrano[3,4-b][1,4]oxazine, octahydro-, hydrochloride (1:1), (4aR,8aS)-rel-) Related Products
- 773038-78-1(2-Oxa-5-azabicyclo[2.2.2]octane-7,8-diol,(1R,4R,7S,8R)-)
- 2137510-24-6(4-(Morpholin-4-yl)oxan-3-ol)
- 1822512-99-1(Octahydropyrano[3,4-b]morpholine)
- 1864003-22-4(rac-(4aR,8aS)-Octahydropyrano[3,4-b][1,4]oxazine hydrochloride)
- 1993218-15-7(Pyrano[3,4-b][1,4]oxazine, octahydro-,(4aR,8aR)-rel-)
- 107564-27-2(D-Glucitol, 1,5-anhydro-2-deoxy-2-(methylamino)-, hydrochloride)
- 107564-31-8(D-Glucitol, 1,5-anhydro-2-deoxy-2-(hexylamino)-)
- 1227918-15-1(((2S,5R)-5-Ethylmorpholin-2-yl)methanol)
- 107564-29-4(D-Glucitol, 1,5-anhydro-2-deoxy-2-[(1-methylethyl)amino]-, hydrochloride)
- 1616434-92-4(rac-(4aR,7aS)-hexahydro-2H-furo3,4-bmorpholine hydrochloride, trans)